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Abstract

L-Talose, an aldohexose rare sugar, is progressively emerging from obscurity within the field of
glycoscience. Its limited natural availability has historically constrained its investigation and
application. However, recent advancements in enzymatic and chemical synthesis are paving
the way for a deeper exploration of its unique biological activities and therapeutic potential. This
technical guide provides a comprehensive overview of L-talose, focusing on its synthesis,
biological significance, and the experimental methodologies crucial for its study. Particular
emphasis is placed on its role as a constituent of bacterial antigens and its potential
interactions with key metabolic pathways, offering a valuable resource for researchers in
glycoscience and drug development.

Introduction

Rare sugars, defined as monosaccharides and their derivatives that are scarce in nature,
represent a vast and largely untapped reservoir of bioactive molecules.[1] L-talose, a C-2
epimer of L-galactose and a C-4 epimer of L-mannose, is a prime example of such a molecule.
[2] While its D-enantiomer has seen some use in the characterization of isomerases, L-talose
is gaining attention for its presence in the lipopolysaccharides (LPS) of certain pathogenic
bacteria and its potential to modulate biological processes.[2][3] The growing interest in L-
sugars for the development of novel therapeutics and biochemical tools underscores the
importance of a detailed understanding of L-talose.[4][5] This guide aims to consolidate the

© 2025 BenchChem. All rights reserved. 1/7 Tech Support


https://www.benchchem.com/product/b119587?utm_src=pdf-interest
https://www.benchchem.com/product/b119587?utm_src=pdf-body
https://www.benchchem.com/product/b119587?utm_src=pdf-body
https://academic.oup.com/glycob/article/14/3/1R/642264
https://www.benchchem.com/product/b119587?utm_src=pdf-body
https://www.researchgate.net/publication/299491293_Screening_of_biologically_active_monosaccharides_growth_inhibitory_effects_of_D-allose_D-talose_and_L-idose_against_the_nematode_Caenorhabditis_elegans
https://www.benchchem.com/product/b119587?utm_src=pdf-body
https://www.researchgate.net/publication/299491293_Screening_of_biologically_active_monosaccharides_growth_inhibitory_effects_of_D-allose_D-talose_and_L-idose_against_the_nematode_Caenorhabditis_elegans
https://www.smolecule.com/products/s593225
https://www.benchchem.com/product/b119587?utm_src=pdf-body
https://scholarworks.gvsu.edu/cgi/viewcontent.cgi?article=1131&context=sss
https://www.mdpi.com/1420-3049/23/10/2519
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b119587?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

current knowledge on L-talose, providing a technical foundation for its synthesis,
characterization, and biological investigation.

Physicochemical Properties of L-Talose

A clear understanding of the fundamental properties of L-talose is essential for its handling,
characterization, and application in experimental settings.

Property Value Reference
Molecular Formula CeH1206 [61[7]
Molecular Weight 180.16 g/mol [6][8]

CAS Number 23567-25-1 [718]
Appearance White fine crystalline powder [8]

Melting Point 120-123 °C [8]

Optical Rotation -20° (c=5, H20) [8]
Solubility Slightly soluble in water and 81[9]

DMSO

Synthesis of L-Talose

The scarcity of L-talose in nature necessitates its production through synthetic routes. Both
enzymatic and chemical methods have been developed, each with distinct advantages and
challenges.

Enzymatic Synthesis

Enzymatic synthesis offers high specificity and milder reaction conditions compared to
chemical methods.

e |somerization from L-Tagatose: L-rhamnose isomerase from Pseudomonas sp. can be
utilized to catalyze the isomerization of L-tagatose to L-talose. This method has reported
yields of approximately 12% at equilibrium.[10]
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 Isomerization from D-Tagatose (for D-Talose): While not producing L-talose directly, the
production of D-talose from D-tagatose using L-ribose isomerase from Cellulomonas
parahominis is a well-documented process with a yield of about 13.0% at equilibrium.[11][12]
This highlights the potential of isomerases for producing various talose isomers.

Chemical Synthesis

De novo asymmetric synthesis provides a versatile route to L-talose from achiral starting
materials.

e |terative Dihydroxylation: A highly efficient method involves the sequential osmium-catalyzed
bis-dihydroxylation of substituted 2,4-dienoates. This strategy allows for the stereoselective
synthesis of L-talo-y-lactone, a precursor to L-talose.[8]

Biological Significance and Signaling Pathways

The biological roles of L-talose are an active area of investigation. Its incorporation into
bacterial cell surface glycans is the most well-characterized function, but emerging evidence
suggests broader interactions with cellular metabolism.

Component of Bacterial Antigens

6-deoxy-L-talose is a key component of the O-polysaccharide in the lipopolysaccharide (LPS)
of certain Gram-negative bacteria, such as Aggregatibacter actinomycetemcomitans.[1][3] In
these organisms, the unique sugar structure contributes to the integrity of the cell wall and
serves as a specific antigen.[3] The biosynthesis of this modified sugar is a potential target for
novel antimicrobial agents.

Biosynthesis of 6-deoxy-L-talose

The pathway for the biosynthesis of dTDP-6-deoxy-L-talose begins with the common
precursor, D-glucose-1-phosphate. This multi-step enzymatic cascade is a potential target for
therapeutic intervention.
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Prepare D-Galactose Solution (e.g., 1.6 M in MOPS buffer, pH 6.3)

:

Add Cellobiose 2-Epimerase (e.g., 0.3 mg/mL)

:

Incubate at Optimal Temperature (e.g., 70 °C)

:

Monitor Reaction Progress via HPLC

:

Inactivate Enzyme (e.g., by adding NaOH)

:

Purify D-Talose (e.g., Yeast Treatment, Chromatography)

:

Analyze Product Purity and Yield (HPLC, NMR)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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